Cas no 519054-07-0 (<br>(2E)-1-(1H-1,2,3-Benzotriazol-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-o ne)

(2E)-1-(1H-1,2,3-Benzotriazol-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one is a synthetic organic compound featuring a benzotriazole moiety linked to a trimethoxyphenyl group via an α,β-unsaturated ketone bridge. The conjugated enone system enhances its reactivity as a Michael acceptor, making it valuable in nucleophilic addition reactions. The electron-rich 3,4,5-trimethoxyphenyl group contributes to its potential as a pharmacophore in medicinal chemistry, particularly for targeting kinase inhibition or tubulin polymerization. The benzotriazole component offers stability and may facilitate further functionalization. This compound's structural features suggest utility as an intermediate in heterocyclic synthesis or as a scaffold for bioactive molecule development, with its extended π-system enabling potential applications in materials science. The methoxy substitutions provide tunable electronic properties for structure-activity relationship studies.
<br>(2E)-1-(1H-1,2,3-Benzotriazol-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-o ne structure
519054-07-0 structure
Product Name:<br>(2E)-1-(1H-1,2,3-Benzotriazol-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-o ne
CAS No:519054-07-0
MF:C18H17N3O4
MW:339.345284223557
CID:3077206
PubChem ID:5733809
Update Time:2025-07-02

<br>(2E)-1-(1H-1,2,3-Benzotriazol-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-o ne Chemical and Physical Properties

Names and Identifiers

    • <br>(2E)-1-(1H-1,2,3-Benzotriazol-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-o ne
    • (2E)-1-(1H-benzotriazol-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
    • SCHEMBL15052681
    • STK026022
    • (E)-1-(benzotriazol-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
    • AKOS000650816
    • CS-0327097
    • 519054-07-0
    • SCHEMBL15052680
    • (E)-1-(1H-benzo[d][1,2,3]triazol-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
    • (2E)-1-(1H-1,2,3-Benzotriazol-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
    • (E)-1-(1H-1,2,3-BENZOTRIAZOL-1-YL)-3-(3,4,5-TRIMETHOXYPHENYL)-2-PROPEN-1-ONE
    • Inchi： 1S/C18H17N3O4/c1-23-15-10-12(11-16(24-2)18(15)25-3)8-9-17(22)21-14-7-5-4-6-13(14)19-20-21/h4-11H,1-3H3/b9-8+
    • InChI Key： VBEACASGPBSNAK-CMDGGOBGSA-N
    • SMILES： O(C)C1C(=CC(/C=C/C(N2C3C=CC=CC=3N=N2)=O)=CC=1OC)OC

Computed Properties

  • Exact Mass: 339.12190603Da
  • Monoisotopic Mass: 339.12190603Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 473
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 75.5Ų

<br>(2E)-1-(1H-1,2,3-Benzotriazol-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-o ne Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1236910-100mg
(2E)-1-(1H-1,2,3-Benzotriazol-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
 519054-07-0 90%
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eNovation Chemicals LLC
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eNovation Chemicals LLC
Y1236910-25mg
(2E)-1-(1H-1,2,3-Benzotriazol-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
 519054-07-0 90%
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A2B Chem LLC
AX74498-25mg
(2E)-1-(1H-1,2,3-Benzotriazol-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
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A2B Chem LLC
AX74498-100mg
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 519054-07-0 90%
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A2B Chem LLC
AX74498-250mg
(2E)-1-(1H-1,2,3-Benzotriazol-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
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1PlusChem
1P01EWSI-25mg
(2E)-1-(1H-1,2,3-Benzotriazol-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
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1PlusChem
1P01EWSI-100mg
(2E)-1-(1H-1,2,3-Benzotriazol-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
 519054-07-0 90%
100mg
 $514.00 2024-04-30
1PlusChem
1P01EWSI-250mg
(2E)-1-(1H-1,2,3-Benzotriazol-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
 519054-07-0 90%
250mg
 $1105.00 2024-04-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1397767-25mg
(E)-1-(1H-benzo[d][1,2,3]triazol-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
 519054-07-0 98%
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